Cas no 213532-95-7 ((6R)-6-(hydroxymethyl)piperidin-2-one)

• Product Name: (6R)-6-(hydroxymethyl)piperidin-2-one
• CAS No: 213532-95-7
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD13181561
• CID: 1034831
• PubChem ID: 10887932
• Update Time: 2025-11-02

(6R)-6-(hydroxymethyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• (6R)-6-(hydroxymethyl)-2-Piperidinone
• (R)-6-(Hydroxymethyl)piperidin-2-one
• (R)-6-hydroxymethyl-piperidin-2-one
• (6R)-6-(hydroxymethyl)piperidin-2-one

• MDL： MFCD13181561
• Inchi： 1S/C6H11NO2/c8-4-5-2-1-3-6(9)7-5/h5,8H,1-4H2,(H,7,9)/t5-/m1/s1
• InChI Key： VMOQVTPKGUXWKA-RXMQYKEDSA-N
• SMILES： OC[C@H]1CCCC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.098
• Boiling Point: 346 ºC
• Flash Point: 163 ºC

Additional information on (6R)-6-(hydroxymethyl)piperidin-2-one

Chemical Profile of (6R)-6-(hydroxymethyl)piperidin-2-one (CAS No. 213532-95-7)

(6R)-6-(hydroxymethyl)piperidin-2-one, identified by its Chemical Abstracts Service (CAS) number CAS No. 213532-95-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a hydroxymethyl group at the 6-position and a ketone functionality at the 2-position, which contribute to its diverse chemical reactivity and biological activity.

The synthesis and characterization of (6R)-6-(hydroxymethyl)piperidin-2-one have been extensively studied in recent years, particularly in the context of developing novel therapeutic agents. The stereochemistry of the piperidine ring, specifically the (6R) configuration, plays a crucial role in determining its pharmacological properties. This configuration is often favored in drug design due to its ability to interact optimally with biological targets, such as enzymes and receptors.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of (6R)-6-(hydroxymethyl)piperidin-2-one. These methods often involve asymmetric hydrogenation or other stereoselective reactions to ensure high enantiomeric purity. The hydroxymethyl group present in the molecule serves as a versatile handle for further functionalization, allowing for the attachment of various pharmacophores or bioactive moieties. This flexibility makes it a valuable intermediate in the synthesis of more complex drug candidates.

In the realm of medicinal chemistry, (6R)-6-(hydroxymethyl)piperidin-2-one has been explored for its potential in treating a variety of diseases. One area of interest is its role as a precursor in the development of antiviral agents. The piperidine scaffold is commonly found in many antiviral drugs due to its ability to mimic natural biomolecules and interfere with viral replication mechanisms. Additionally, the hydroxymethyl group can be modified to enhance binding affinity to viral proteases or polymerases, making it a promising candidate for antiviral therapy.

Another promising application of (6R)-6-(hydroxymethyl)piperidin-2-one is in the field of anticancer research. Piperidine derivatives have shown significant promise as kinase inhibitors, which are essential in targeting cancer cell proliferation and survival pathways. The unique stereochemistry of this compound allows it to interact with specific kinase domains, leading to potent inhibition of tumor growth. Furthermore, preclinical studies have indicated that derivatives of this compound may exhibit lower toxicity compared to existing kinase inhibitors, making them attractive candidates for further development.

The pharmacokinetic properties of (6R)-6-(hydroxymethyl)piperidin-2-one are also subjects of ongoing research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing side effects. Advanced computational modeling techniques have been employed to predict the pharmacokinetic behavior of this compound, aiding in the design of more effective drug formulations.

Recent studies have also highlighted the potential role of (6R)-6-(hydroxymethyl)piperidin-2-one in neurodegenerative diseases. The piperidine moiety has been shown to cross the blood-brain barrier efficiently, making it a suitable candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The hydroxymethyl group can be further functionalized to enhance interactions with specific neurotransmitter receptors or enzymes involved in these conditions.

The industrial production of (6R)-6-(hydroxymethyl)piperidin-2-one has seen significant advancements in recent years, driven by increasing demand from pharmaceutical companies. Continuous flow chemistry has emerged as a particularly promising approach for synthesizing this compound efficiently and sustainably. This method reduces waste generation and improves yield, aligning with global trends toward green chemistry practices.

In conclusion, (6R)-6-(hydroxymethyl)piperidin-2-one (CAS No. 213532-95-7) is a versatile and highly interesting compound with numerous potential applications in pharmaceutical research and drug development. Its unique structural features and stereochemistry make it an attractive candidate for treating various diseases, including antiviral and anticancer therapies. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern medicinal chemistry.